Cas no 2523-42-4 (2-Iodo-9H-fluorene)

• Product Name: 2-Iodo-9H-fluorene
• CAS No: 2523-42-4
• MF: C₁₃H₉I
• MW: 292.115035772324
• MDL: MFCD00019049
• CID: 43108
• PubChem ID: 224094
• Update Time: 2025-07-23

2-Iodo-9H-fluorene Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-9H-fluorene
• 2-IODOFLUORENE
• Iodofluorene
• 2-IODO-6-METHYLPYRIDIN-3-OL
• (9H-Fluorene-2-yl) iodide
• 3-Iodoethylbenzene
• 2-iodanyl-9H-fluorene
• 2-Jod-fluoren
• 9H-Fluorene,2-iodo
• 9H-Fluorene, 2-iodo-
• 2-iodo-fluorene
• NSC12354
• 2-iodo-9H- fluorene
• Maybridge1_002237
• 2-IODO-9H-FLOURENE
• KSC203I0L
• 9H-FLUORENE, 2-IODO
• C13H9I
• HMS547N15
• VNYQUOAQPXGXQO-UHFFFAOYSA-
• VNYQUOAQPXGXQO-UHFFFAOYSA-N
• SBB054662
• TRA0071303
• RP06746
• AM84836
• NE10787
• S
• DTXSID40279334
• SB66934
• AKOS001061208
• 2-Iodofluorene; NSC 12354
• SCHEMBL481172
• FD14026
• Z56926512
• NSC 12354
• AC-24444
• SY036407
• FT-0612657
• EN300-17399
• 2-iodo-9H-fluorene;2-Iodofluorene
• 2-Iodofluorene, 98%
• 2523-42-4
• A817725
• InChI=1/C13H9I/c14-11-5-6-13-10(8-11)7-9-3-1-2-4-12(9)13/h1-6,8H,7H2
• I0793
• AS-48895
• NSC-12354
• MFCD00019049
• CS-0020123
• DB-015107
• DTXCID80230489
• 627-435-4

• MDL： MFCD00019049
• Inchi： 1S/C13H9I/c14-11-5-6-13-10(8-11)7-9-3-1-2-4-12(9)13/h1-6,8H,7H2
• InChI Key： VNYQUOAQPXGXQO-UHFFFAOYSA-N
• SMILES： IC1C=CC2C3C=CC=CC=3CC=2C=1

Computed Properties

• Exact Mass: 291.97500
• Monoisotopic Mass: 291.975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.8
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.714
• Melting Point: 126-129 °C
• Boiling Point: 375.6℃ at 760 mmHg
• Flash Point: 170.6°C
• Refractive Index: 1.711 
• PSA: 0.00000
• LogP: 3.86240

2-Iodo-9H-fluorene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H319,H411
• Warning Statement： P273,P305+P351+P338
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：3
• Hazard Category Code： 51/53
• Safety Instruction： S61
• Hazardous Material Identification：
• HazardClass：9
• PackingGroup：III
• Safety Term：S24/25
• Risk Phrases：R51/53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 2-Iodo-9H-fluorene

Introduction to 2-Iodo-9H-fluorene (CAS No. 2523-42-4)

2-Iodo-9H-fluorene, with the chemical formula C₁₃H₈Cl, is a halogenated fluorene derivative that has garnered significant attention in the field of organic synthesis and pharmaceutical chemistry. This compound, identified by its unique CAS number 2523-42-4, serves as a versatile intermediate in the preparation of more complex molecules, particularly in the development of advanced materials and bioactive compounds.

The molecular structure of 2-Iodo-9H-fluorene features a fluorene core substituted with an iodine atom at the 2-position. This substitution enhances its reactivity, making it a valuable building block for further functionalization. The fluorene scaffold itself is known for its rigidity and fluorescence properties, which are highly desirable in applications ranging from OLEDs (organic light-emitting diodes) to biological probes.

In recent years, 2-Iodo-9H-fluorene has been extensively studied for its role in synthesizing various pharmacologically relevant compounds. Its iodine moiety allows for facile participation in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing biaryl structures found in many drugs. For instance, researchers have utilized this compound to develop novel inhibitors targeting specific enzymes involved in cancer pathways.

One of the most compelling applications of 2-Iodo-9H-fluorene lies in the field of medicinal chemistry. Recent studies have demonstrated its utility in generating derivatives with potent anti-inflammatory and antimicrobial properties. By leveraging palladium-catalyzed reactions, scientists have been able to introduce diverse functional groups onto the fluorene backbone, leading to compounds that exhibit significant biological activity. These findings underscore the importance of 2-Iodo-9H-fluorene as a scaffold for drug discovery.

The synthesis of 2-Iodo-9H-fluorene typically involves the halogenation of fluorene using iodine or iodinating agents under controlled conditions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. This accessibility has made 2-Iodo-9H-fluorene a preferred choice for both academic and industrial research laboratories.

From a materials science perspective, 2-Iodo-9H-fluorene has been explored for its potential in creating novel organic semiconductors. Its conjugated system and electron-withdrawing iodine group contribute to enhanced charge transport properties, making it suitable for applications in flexible electronics and photovoltaic devices. Ongoing research aims to optimize its performance by tuning its molecular structure through further derivatization.

The fluorescence characteristics of 2-Iodo-9H-fluorene have also opened avenues in bioimaging and diagnostic applications. Fluorescent probes based on this compound have been developed for real-time monitoring of biological processes, including cellular signaling and disease progression. Such tools are invaluable for understanding complex biological systems at the molecular level.

In conclusion, 2-Iodo-9H-fluorene (CAS No. 2523-42-4) is a multifaceted compound with broad utility across multiple scientific disciplines. Its role as a key intermediate in organic synthesis, particularly in cross-coupling reactions, combined with its potential in drug development, materials science, and bioimaging, highlights its significance in modern chemical research. As methodologies continue to evolve, the applications of this versatile molecule are expected to expand even further.